N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-chloro-4-methoxybenzamide

• IUPAC Name: N-[(4-acetamidophenyl)carbamothioyl]-3-chloro-4-methoxybenzamide
• InChI: InChI=1S/C17H16ClN3O3S/c1-10(22)19-12-4-6-13(7-5-12)20-17(25)21-16(23)11-3-8-15(24-2)14(18)9-11/h3-9H,1-2H3,(H,19,22)(H2,20,21,23,25)
• InChI Key: HVBICCKVYOXOMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C17H16ClN3O3S
• Molecular Weight: 377.8 g/mol

Description

N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-chloro-4-methoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a small molecule inhibitor that targets specific enzymes and proteins involved in various biological processes.

Mechanism of Action

N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-chloro-4-methoxybenzamide acts as a small molecule inhibitor that targets specific enzymes and proteins involved in various biological processes. It works by binding to the active site of the target enzyme or protein, thereby inhibiting its activity. The specific mechanism of action varies depending on the target enzyme or protein.
Biochemical and Physiological Effects:
N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-chloro-4-methoxybenzamide has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth, induction of apoptosis, and inhibition of angiogenesis. It has also been shown to have potential applications in the treatment of various diseases, including inflammation, diabetes, and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-chloro-4-methoxybenzamide is its potential as a small molecule inhibitor for various enzymes and proteins. This makes it a valuable tool for drug discovery and enzyme inhibition studies. However, one of the limitations is the potential for off-target effects, which can lead to unintended consequences.

Future Directions

There are several future directions for the study of N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-chloro-4-methoxybenzamide. One potential direction is the development of more potent and selective inhibitors for specific enzymes and proteins. Another direction is the investigation of its potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. Additionally, the study of its mechanism of action and potential off-target effects can provide valuable insights into its biological activity.

Synthesis Methods

N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-chloro-4-methoxybenzamide can be synthesized using various methods, including traditional organic synthesis and combinatorial chemistry. The traditional organic synthesis method involves the reaction of 3-chloro-4-methoxybenzoic acid with thionyl chloride to form 3-chloro-4-methoxybenzoyl chloride. This intermediate is then reacted with 4-aminobenzenesulfonamide and acetic anhydride to form the final product.

Scientific Research Applications

N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-chloro-4-methoxybenzamide has been extensively studied for its potential applications in various fields, including cancer research, drug discovery, and enzyme inhibition. It has been shown to inhibit the activity of several enzymes and proteins, including carbonic anhydrase IX, which is overexpressed in various types of cancer cells. This inhibition has led to the development of potential anticancer agents.